molecular formula C12H11ClO2 B8272043 1-(4-Chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one

1-(4-Chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one

Cat. No.: B8272043
M. Wt: 222.67 g/mol
InChI Key: KCEBKQIPWGFABC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one is a useful research compound. Its molecular formula is C12H11ClO2 and its molecular weight is 222.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11ClO2

Molecular Weight

222.67 g/mol

IUPAC Name

1-(4-chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one

InChI

InChI=1S/C12H11ClO2/c1-12(2,15)8-7-11(14)9-3-5-10(13)6-4-9/h3-6,15H,1-2H3

InChI Key

KCEBKQIPWGFABC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC(=O)C1=CC=C(C=C1)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(4-chlorophenyl)-4-methyl-4-(trimethylsilyloxy)pent-2-yn-1-one (3.7 g, 12.50 mmol) in DCM (20 mL) was added PTSA (2.87 g, 15.01 mmol) at RT. The reaction mixture was stirred for 1 h and diluted with water (10 mL). The combined organic layers were washed with a saturated NaHCO3 solution and water, dried over Na2SO4, filtered, and then concentrated in vacuo to afford 1-(4-chlorophenyl)-4-hydroxy-4-methylpent-2-yn-1-one (2.40 g) as a pale red oil.
Name
1-(4-chlorophenyl)-4-methyl-4-(trimethylsilyloxy)pent-2-yn-1-one
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
Quantity
2.87 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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